![molecular formula C17H19N3O2 B267572 N-{3-[(anilinocarbonyl)amino]phenyl}butanamide](/img/structure/B267572.png)
N-{3-[(anilinocarbonyl)amino]phenyl}butanamide
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Overview
Description
N-{3-[(anilinocarbonyl)amino]phenyl}butanamide, also known as ANCCA, is a small molecule inhibitor that targets the transcriptional co-activator ANCCA. ANCCA is an important regulator of gene expression and is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. ANCCA has been shown to be overexpressed in several types of cancer, making it an attractive target for cancer therapy.
Mechanism of Action
N-{3-[(anilinocarbonyl)amino]phenyl}butanamide is a transcriptional co-activator that interacts with various transcription factors, including estrogen receptor alpha (ERα) and androgen receptor (AR). This compound promotes the transcription of genes involved in cell proliferation and survival, including cyclin D1 and Bcl-2. This compound inhibition leads to decreased expression of these genes, resulting in decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
This compound inhibition has been shown to have several biochemical and physiological effects on cancer cells. This compound inhibition leads to decreased cell proliferation, increased apoptosis, and decreased migration and invasion of cancer cells. This compound inhibition also leads to decreased expression of genes involved in drug resistance, making it an attractive target for combination therapy with other anticancer drugs.
Advantages and Limitations for Lab Experiments
The advantages of using N-{3-[(anilinocarbonyl)amino]phenyl}butanamide as a target for cancer therapy include its specificity for cancer cells and its involvement in drug resistance. The limitations of using this compound as a target for cancer therapy include the potential for off-target effects and the need for further optimization of this compound inhibitors.
Future Directions
For N-{3-[(anilinocarbonyl)amino]phenyl}butanamide research include the development of more potent and selective this compound inhibitors, the identification of biomarkers for this compound inhibition, and the investigation of this compound inhibition in combination with other anticancer drugs. This compound inhibition may also have potential applications in other diseases, including cardiovascular disease and diabetes.
Synthesis Methods
The synthesis of N-{3-[(anilinocarbonyl)amino]phenyl}butanamide involves several steps, including the reaction of 3-nitrobenzoyl chloride with aniline to form 3-nitrobenzanilide, which is then reduced to 3-aminobenzanilide. The 3-aminobenzanilide is then reacted with butanoyl chloride to form this compound. The purity of the synthesized compound is confirmed using various analytical techniques, including NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-{3-[(anilinocarbonyl)amino]phenyl}butanamide has been extensively studied for its potential use in cancer therapy. Several studies have shown that this compound inhibition can lead to decreased cell proliferation and increased apoptosis in cancer cells. This compound has also been shown to be involved in the development of drug resistance in cancer cells, making it an attractive target for combination therapy with other anticancer drugs.
properties
Molecular Formula |
C17H19N3O2 |
---|---|
Molecular Weight |
297.35 g/mol |
IUPAC Name |
N-[3-(phenylcarbamoylamino)phenyl]butanamide |
InChI |
InChI=1S/C17H19N3O2/c1-2-7-16(21)18-14-10-6-11-15(12-14)20-17(22)19-13-8-4-3-5-9-13/h3-6,8-12H,2,7H2,1H3,(H,18,21)(H2,19,20,22) |
InChI Key |
ZTSBHJMHIVMFOF-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2 |
Canonical SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2 |
Origin of Product |
United States |
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